Cas no 20461-87-4 (2-(ethylthio)propanoic acid)
2-(ethylthio)propanoic acid structure
Product Name:2-(ethylthio)propanoic acid
CAS No:20461-87-4
MF:C5H10O2S
MW:134.196700572968
MDL:MFCD09864598
CID:241192
PubChem ID:19373905
Update Time:2025-04-19
2-(ethylthio)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(ethylthio)-
- 2-(ETHYLTHIO)PROPANOIC ACID
- 2-ethylsulfanylpropanoic acid
- 2-(ethylsulfanyl)propanoic acid
- 2-Aethylmercapto-propionsaeure
- 2-ethylsulfanyl-propionic acid
- 2-methyl-3-thiapentanoic acid
- Propanoic acid,2-(ethylthio)
- S-Aethylthiomilchsaeure
- SCHEMBL1196751
- 2-(Ethylthio)propanoic acid, AldrichCPR
- 20461-87-4
- DTXSID30598480
- LS-01610
- MFCD09864598
- 2-(ethylthio)propanoicacid
- CS-0449712
- AKOS000189472
- ethylmercaptopropionic acid
- AKOS016345367
- QSPCCDNHTPQDKL-UHFFFAOYSA-N
- EN300-216116
- Propanoic acid, 2-(ethylthio)-
- FT-0678998
- DTXSID10901014
- NoName_62
- G78924
- STK503092
- ALBB-004307
- 2-(ethylthio)propanoic acid
-
- MDL： MFCD09864598
- Inchi： 1S/C5H10O2S/c1-3-8-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)
- InChI Key： QSPCCDNHTPQDKL-UHFFFAOYSA-N
- SMILES： S(CC)C(C(=O)O)C
Computed Properties
- Exact Mass: 134.04000
- Monoisotopic Mass: 134.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 82.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.49
- PSA: 62.60000
- LogP: 1.21260
- Vapor Pressure: Not available
2-(ethylthio)propanoic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(ethylthio)propanoic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(ethylthio)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B439760-50mg |
2-(ethylthio)propanoic acid |
20461-87-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B439760-100mg |
2-(ethylthio)propanoic acid |
20461-87-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B439760-500mg |
2-(ethylthio)propanoic acid |
20461-87-4 | 500mg |
$ 230.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR01403-1G |
2-(Ethylthio)propanoic acid |
20461-87-4 | 1g |
¥3340.6 | 2023-11-10 | ||
| Chemenu | CM115304-1g |
2-(ethylthio)propanoic acid |
20461-87-4 | 95% | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-216116-1g |
2-(ethylsulfanyl)propanoic acid |
20461-87-4 | 95% | 1g |
$190.0 | 2023-09-16 | |
| Enamine | EN300-216116-5g |
2-(ethylsulfanyl)propanoic acid |
20461-87-4 | 95% | 5g |
$420.0 | 2023-09-16 | |
| Enamine | EN300-216116-10g |
2-(ethylsulfanyl)propanoic acid |
20461-87-4 | 95% | 10g |
$708.0 | 2023-09-16 | |
| eNovation Chemicals LLC | Y1239005-1g |
Propanoic acid, 2-(ethylthio)- |
20461-87-4 | 95% | 1g |
$380 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1239005-5g |
Propanoic acid, 2-(ethylthio)- |
20461-87-4 | 95% | 5g |
$680 | 2023-09-01 |
2-(ethylthio)propanoic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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